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Compound of Interest

Compound Name: 2-Propylpyridine

Cat. No.: B1293518 Get Quote

This guide provides essential safety information and troubleshooting for researchers, scientists,

and drug development professionals working with 2-Propylpyridine.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Propylpyridine?

A1: 2-Propylpyridine is a flammable liquid and vapor.[1][2][3][4] It can cause skin and serious

eye irritation.[1][2][3][4] Inhalation may lead to respiratory irritation.[1][2]

Q2: What are the appropriate storage conditions for 2-Propylpyridine?

A2: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][5][6] Keep

away from heat, sparks, open flames, and other ignition sources.[1][2][6] Some sources

recommend storage in a freezer to maintain product quality.[6]

Q3: Are there any established occupational exposure limits (e.g., PEL, TLV) for 2-
Propylpyridine?

A3: Currently, there are no specific occupational exposure limits established for 2-
Propylpyridine by major regulatory bodies.[5][6] Therefore, it is crucial to minimize exposure

through engineering controls, administrative controls, and personal protective equipment.

Q4: What should I do in case of accidental skin or eye contact?
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A4: For skin contact, immediately remove all contaminated clothing and rinse the affected area

with plenty of water for at least 15 minutes.[1][2][7] If skin irritation persists, seek medical

attention.[1][2] For eye contact, rinse cautiously with water for several minutes, removing

contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes and seek

immediate medical attention.[1][2][5][7]

Q5: How should I handle a spill of 2-Propylpyridine?

A5: For a small spill, ensure adequate ventilation and remove all sources of ignition.[1][5][6]

Wear appropriate personal protective equipment, including gloves, goggles, and a respirator if

necessary.[1][5] Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and collect

it into a suitable, closed container for disposal.[1][6][7] Use non-sparking tools during cleanup.

[1][6]
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Issue Possible Cause Solution

Faint chemical odor detected

in the lab.
Improper storage or handling.

Ensure containers are tightly

sealed and stored in a well-

ventilated area.[1][5][6] Review

handling procedures to

minimize vapor release. Work

within a chemical fume hood.

[6]

Skin irritation after handling the

substance.

Inadequate personal protective

equipment (PPE).

Always wear appropriate

chemical-resistant gloves and

a lab coat.[1][2] If contact

occurs, follow first-aid

procedures immediately.[1][2]

[7]

Visible vapors or mist during

transfer.

Poor ventilation or improper

transfer technique.

Use a chemical fume hood for

all transfers.[6] Pour slowly to

minimize splashing and vapor

generation.

Static discharge observed near

the container.

Lack of proper grounding and

bonding.

Ground and bond containers

and receiving equipment

during transfer to prevent static

discharge, which can be an

ignition source.[1]
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Property Value Source

CAS Number 622-39-9 [1][2][8]

Molecular Formula C8H11N [2][8]

Molecular Weight 121.18 g/mol [8]

Appearance Colorless to pale yellow liquid

Boiling Point 169-171 °C (336.2-339.8 °F)

Flash Point 56 °C (132.8 °F) [1]

Specific Gravity 0.907 - 0.917 @ 25 °C

Refractive Index 1.490 - 1.496 @ 20 °C

Experimental Protocols & Workflows
Hierarchy of Safety Controls
When working with 2-Propylpyridine, a systematic approach to safety is essential. The

following diagram illustrates the hierarchy of controls, from most to least effective.
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Hierarchy of Safety Controls for 2-Propylpyridine

Elimination
(e.g., Can the use of

2-Propylpyridine be avoided?)

Substitution
(e.g., Can a less hazardous

chemical be used?)

Engineering Controls
(e.g., Use of a chemical fume hood,

grounding and bonding)

Administrative Controls
(e.g., Standard Operating Procedures,

training, labeling)

Personal Protective Equipment
(e.g., Gloves, goggles, lab coat)

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling 2-Propylpyridine.

Small Spill Cleanup Workflow
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This workflow outlines the general steps for safely managing a small spill of 2-Propylpyridine
in a laboratory setting.

2-Propylpyridine Small Spill Cleanup

Alert personnel in the immediate area

Remove all sources of ignition

Ensure adequate ventilation
(use fume hood if possible)

Don appropriate PPE
(gloves, goggles, respirator if needed)

Contain the spill with
inert absorbent material

Collect absorbed material into a
sealed container using non-sparking tools

Dispose of waste according to
institutional and local regulations

Decontaminate the spill area
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Click to download full resolution via product page

Caption: Workflow for cleaning up a small 2-Propylpyridine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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